Cas no 30773-71-8 (Ethanone,1,1'-(phenylene)bis-)

• Product Name: Ethanone,1,1'-(phenylene)bis-
• CAS No: 30773-71-8
• MF: C₃₀H₃₀O₆
• MW: 486.555609226227
• CID: 322638
• PubChem ID: 35458
• Update Time: 2025-04-19

Ethanone,1,1'-(phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,1'-(phenylene)bis-
• 1-(2-acetylphenyl)ethanone,1-(3-acetylphenyl)ethanone,1-(4-acetylphenyl)ethanone
• 30773-71-8
• DTXSID80184791
• 1,1'-(PHENYLENE)BISETHANONE

• Inchi： 1S/3C10H10O2/c1-7(11)9-3-5-10(6-4-9)8(2)12;1-7(11)9-4-3-5-10(6-9)8(2)12;1-7(11)9-5-3-4-6-10(9)8(2)12/h3*3-6H,1-2H3
• InChI Key： HMAOFTSVJZKYHA-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1C(C)=O.O=C(C)C1C=CC=C(C(C)=O)C=1.O=C(C)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 486.2043
• Monoisotopic Mass: 486.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2

Experimental Properties

• Boiling Point: 300.1°Cat760mmHg
• Flash Point: 112.1°C
• PSA: 102.42